Cas no 1123838-17-4 (Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]-)

• Product Name: Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]-
• CAS No: 1123838-17-4
• MF: C₁₅H₁₁ClN₂O₂S
• MW: 318.778041124344
• MDL: MFCD31803153
• CID: 5215347
• Update Time: 2026-03-06

Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]-
• 2-(5-(1,3-dioxolan-2-yl)pyridin-2-yl)-7-chlorothieno[3,2-b]pyridine

• MDL： MFCD31803153
• Inchi： 1S/C15H11ClN2O2S/c16-10-3-4-17-12-7-13(21-14(10)12)11-2-1-9(8-18-11)15-19-5-6-20-15/h1-4,7-8,15H,5-6H2
• InChI Key： HPWFIIKLELXXPD-UHFFFAOYSA-N
• SMILES： C12C=C(C3=NC=C(C4OCCO4)C=C3)SC1=C(Cl)C=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]-

Comprehensive Overview of Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]- (CAS No. 1123838-17-4)

The compound Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]- (CAS No. 1123838-17-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thienopyridine core with a pyridine substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and organic electronics. The presence of a chloro group and a dioxolane moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like Thieno[3,2-b]pyridine derivatives has surged due to their role in developing kinase inhibitors and antiviral agents. This aligns with the growing focus on precision medicine and targeted therapies, which are frequently searched topics in AI-driven drug development platforms. The compound’s CAS No. 1123838-17-4 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and cheminformatics studies.

From a synthetic perspective, the 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl] substituent offers a strategic handle for further functionalization. This feature is critical for designing small-molecule probes used in chemical biology and proteomics. Additionally, the compound’s electron-rich nature makes it a candidate for organic light-emitting diodes (OLEDs), a hot topic in green energy and sustainable technology discussions.

Analytical studies of CAS No. 1123838-17-4 often involve HPLC, NMR, and mass spectrometry to confirm purity and structural integrity. These techniques are essential for ensuring compliance with Good Manufacturing Practices (GMP), a recurring theme in pharmaceutical quality control forums. The compound’s stability under various conditions is also a subject of interest, particularly for researchers exploring long-term storage solutions for bioreactive intermediates.

Beyond its chemical properties, Thieno[3,2-b]pyridine, 7-chloro-2-[5-(1,3-dioxolan-2-yl)-2-pyridinyl]- is frequently cited in patents related to neurodegenerative disease treatments and anticancer agents. This connection to translational research underscores its potential to bridge the gap between benchside discoveries and clinical applications. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a focal point for medicinal chemistry optimization.

In summary, CAS No. 1123838-17-4 represents a multifaceted tool for modern research, addressing both therapeutic and technological challenges. Its integration into AI-augmented drug design workflows and materials science innovations highlights its enduring value. For those seeking detailed synthetic protocols or safety data sheets (SDS), reputable sources like Sigma-Aldrich and ChemSpider provide curated information to support further investigation.